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CAS No.: 105264-63-9

Cat. No.: B008994

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of N-(8-
Hydroxyoctyl)phthalimide

Abstract
N-(8-Hydroxyoctyl)phthalimide (CAS No: 105264-63-9) is a bifunctional organic compound of

significant interest to researchers in medicinal chemistry and materials science.[1] Its structure

incorporates a stable phthalimide-protected primary amine and a terminal hydroxyl group on an

eight-carbon aliphatic spacer. This unique architecture allows for selective chemical

modifications at either end of the molecule, making it a versatile intermediate for the synthesis

of more complex structures, including pharmaceutical agents, linkers for bioconjugation, and

monomers for specialty polymers. This guide provides a comprehensive overview of a field-

proven method for its synthesis via the Gabriel reaction, followed by a detailed protocol for its

structural characterization using modern analytical techniques. The causality behind

experimental choices is explained to provide a deeper understanding of the process, ensuring

reproducibility and success.
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Strategic Synthesis: The Gabriel Alkylation
Approach
The synthesis of N-(8-Hydroxyoctyl)phthalimide is most reliably achieved through a variation

of the Gabriel synthesis, a classic and robust method for the preparation of primary amines.[2]

[3] The core principle involves the nucleophilic substitution (SN2) reaction between the

phthalimide anion and a primary alkyl halide.[4]

Rationale of the Gabriel Synthesis
Direct alkylation of ammonia with an alkyl halide is often inefficient for producing primary

amines, as the resulting primary amine is typically more nucleophilic than ammonia, leading to

over-alkylation and the formation of secondary, tertiary, and even quaternary ammonium salts.

[2] The Gabriel synthesis elegantly circumvents this issue by using phthalimide as a protected

source of ammonia.[5]

The key to this strategy lies in the chemical properties of phthalimide:

Acidity of the N-H Bond: The nitrogen atom in phthalimide is flanked by two electron-

withdrawing carbonyl groups. This inductive effect and resonance stabilization of the

conjugate base significantly increase the acidity of the N-H proton (pKa ≈ 8.3), allowing for

easy deprotonation by a moderately strong base to form the phthalimide anion.[5]

Nucleophilicity of the Anion: The resulting phthalimide anion is an excellent nucleophile that

readily attacks primary alkyl halides in an SN2 reaction.[2]

Prevention of Over-alkylation: Once the N-alkyl phthalimide is formed, the nitrogen lone pair

is delocalized by the adjacent carbonyl groups, rendering it significantly less nucleophilic and

preventing further alkylation reactions.[5]

For the synthesis of N-(8-Hydroxyoctyl)phthalimide, potassium phthalimide is reacted with 8-

bromo-1-octanol. Dimethylformamide (DMF) is the solvent of choice as its polar aprotic nature

effectively solvates the potassium cation while leaving the phthalimide anion relatively free,

thereby accelerating the rate of the SN2 reaction.[6][7]

Synthetic Workflow Diagram
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Caption: Workflow for the synthesis of N-(8-Hydroxyoctyl)phthalimide.

Detailed Experimental Protocol
Materials:

Potassium Phthalimide (C₈H₄KNO₂)

8-Bromo-1-octanol (C₈H₁₇BrO)

N,N-Dimethylformamide (DMF), anhydrous

Deionized Water

Ethanol

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add potassium phthalimide (1.0 eq) and anhydrous N,N-dimethylformamide

(DMF). Stir the suspension at room temperature.
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Addition of Alkyl Halide: Add 8-bromo-1-octanol (1.05 eq) to the suspension.

Reaction: Heat the reaction mixture to 90-100 °C and maintain this temperature. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC) until the starting material

(potassium phthalimide) is consumed.

Workup and Isolation: After the reaction is complete, allow the mixture to cool to room

temperature. Pour the reaction mixture slowly into a beaker containing a large volume of cold

deionized water while stirring vigorously. A white precipitate will form.

Filtration: Collect the solid product by vacuum filtration. Wash the solid thoroughly with

deionized water to remove residual DMF and potassium bromide.

Purification: Purify the crude product by recrystallization from a suitable solvent system, such

as an ethanol/water mixture, to yield N-(8-Hydroxyoctyl)phthalimide as a white crystalline

solid.[8]

Drying: Dry the purified crystals under vacuum.

Comprehensive Characterization
Rigorous characterization is essential to confirm the identity and purity of the synthesized N-(8-
Hydroxyoctyl)phthalimide. A combination of physical and spectroscopic methods provides a

self-validating system for structural verification.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₆H₂₁NO₃ [9]

Molecular Weight 275.35 g/mol [9]

Appearance
White to off-white crystalline

powder
[8]

CAS Number 105264-63-9 [9]

Characterization Workflow Diagram
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Caption: Standard workflow for the analytical characterization of the final product.

Spectroscopic Data Analysis
2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.

The spectra should be recorded in a deuterated solvent such as CDCl₃ or DMSO-d₆.

¹H NMR Spectroscopy (Expected Chemical Shifts)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.85 - 7.70 Multiplet (AA'BB') 4H
Aromatic protons of

the phthalimide group

~ 3.68 Triplet 2H
-N-CH₂-(CH₂)₆-

CH₂OH

~ 3.63 Triplet 2H
-N-CH₂-(CH₂)₆-

CH₂OH

~ 1.65 Multiplet 2H
-N-CH₂-CH₂-(CH₂)₅-

CH₂OH

~ 1.55 Multiplet 2H
-N-(CH₂)₆-CH₂-

CH₂OH

~ 1.40 - 1.25 Broad Multiplet 8H
-N-(CH₂)₂-(CH₂)₄-

(CH₂)₂-OH

Variable Broad Singlet 1H -OH

Note: The phthalimide protons form a classic second-order AA'BB' system due to magnetic

non-equivalence, appearing as two symmetric multiplets.[10][11]

¹³C NMR Spectroscopy (Expected Chemical Shifts)

Chemical Shift (δ, ppm) Assignment

~ 168.4 Imide Carbonyl (C=O)

~ 133.9 Aromatic CH

~ 132.1 Quaternary Aromatic C

~ 123.2 Aromatic CH

~ 62.8 -CH₂OH

~ 37.9 -N-CH₂-

~ 32.7, 29.3, 29.2, 26.8, 25.6 Aliphatic -CH₂- chain
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2.3.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm⁻¹) Intensity Assignment

3500 - 3200 Broad, Medium O-H stretch (alcohol)

2925, 2855 Strong C-H aliphatic stretch

~ 1770 Strong
C=O asymmetric stretch

(imide)

~ 1710 Strong C=O symmetric stretch (imide)

~ 1060 Medium C-O stretch (primary alcohol)

The presence of two distinct carbonyl peaks is a characteristic feature of the five-membered

imide ring.[12]

2.3.3. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Using a soft ionization

technique like Electrospray Ionization (ESI), the expected molecular ion peak would be

observed.

Expected Ion: [M+H]⁺ at m/z = 276.16 or [M+Na]⁺ at m/z = 298.14.

Fragmentation: Common fragmentation patterns may include the loss of water (-18 Da) from

the molecular ion or cleavage at the phthalimide group, yielding characteristic fragments.[13]

Applications in Further Synthesis
N-(8-Hydroxyoctyl)phthalimide is not an end-product but a valuable synthetic intermediate.

Functionalization of the Hydroxyl Group: The terminal -OH group can be oxidized to an

aldehyde or carboxylic acid, converted to a leaving group (e.g., tosylate, mesylate) for further

nucleophilic substitution, or used in esterification and etherification reactions.
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Deprotection of the Amine: The phthalimide group can be cleaved to reveal the primary

amine, yielding 8-amino-1-octanol. The most common method is the Ing-Manske procedure,

which uses hydrazine (NH₂NH₂) in a refluxing alcoholic solvent.[6][14] Alternative mild

methods, such as reduction with sodium borohydride (NaBH₄) followed by treatment with

acetic acid, can also be employed to avoid the harsh conditions of strong acid or base

hydrolysis.[15][16]

Conclusion
This guide has detailed a robust and reproducible methodology for the synthesis of N-(8-
Hydroxyoctyl)phthalimide based on the Gabriel synthesis. The rationale behind the chosen

reagents and conditions has been thoroughly explained to empower researchers with a deep,

practical understanding of the protocol. Furthermore, a comprehensive analytical workflow has

been presented, outlining the expected results from NMR, FT-IR, and MS analyses, which

together provide unequivocal confirmation of the product's structure and purity. The successful

synthesis and characterization of this molecule open the door to a wide array of subsequent

chemical transformations, underscoring its utility as a versatile building block in drug

development and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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